Cas no 100391-80-8 (Glycine, N-methyl-N-[(phenylmethoxy)carbonyl]-, methyl ester)
100391-80-8 structure
Product Name:Glycine, N-methyl-N-[(phenylmethoxy)carbonyl]-, methyl ester
CAS No:100391-80-8
MF:C12H15NO4
MW:237.251803636551
CID:1126786
PubChem ID:11096630
Update Time:2025-04-20
Glycine, N-methyl-N-[(phenylmethoxy)carbonyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Glycine, N-methyl-N-[(phenylmethoxy)carbonyl]-, methyl ester
- AKOS009023395
- 100391-80-8
- Methyl 2-([(benzyloxy)carbonyl](methyl)amino)acetate
- methyl 2-[methyl(phenylmethoxycarbonyl)amino]acetate
- N-Methyl-N-[(phenylmethoxy)carbonyl]glycine methyl ester
- SCHEMBL25461074
- Methyl 2-(((benzyloxy)carbonyl)(methyl)amino)acetate
- DTXSID801202586
-
- Inchi: 1S/C12H15NO4/c1-13(8-11(14)16-2)12(15)17-9-10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3
- InChI Key: SGYJPUUHRNRXTI-UHFFFAOYSA-N
- SMILES: O(C(N(C)CC(=O)OC)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 237.100108g/mol
- Monoisotopic Mass: 237.100108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 237.25g/mol
- XLogP3: 1.5
- Topological Polar Surface Area: 55.8Ų
Glycine, N-methyl-N-[(phenylmethoxy)carbonyl]-, methyl ester Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
100391-80-8 (Glycine, N-methyl-N-[(phenylmethoxy)carbonyl]-, methyl ester) Related Products
- 1145-81-9(Ethyl 2-(((benzyloxy)carbonyl)amino)acetate)
- 1212-53-9(Z-Gly-ome)
- 39608-31-6(Z-Sar-OH)
- 1138-80-3(Z-Glycine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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